Cas no 1448172-69-7 (4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)thiomorpholine)

• Product Name: 4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)thiomorpholine
• CAS No: 1448172-69-7
• MF: C₁₄H₂₂BN₃O₂S
• MW: 307.219381809235
• CID: 6626147
• PubChem ID: 66524086
• Update Time: 2026-03-11

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)thiomorpholine
• G66328
• AKOS015960239
• 1448172-69-7
• 4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]thiomorpholine

• Inchi： 1S/C14H22BN3O2S/c1-13(2)14(3,4)20-15(19-13)11-9-16-12(17-10-11)18-5-7-21-8-6-18/h9-10H,5-8H2,1-4H3
• InChI Key： OVOVMRSZVGAJHM-UHFFFAOYSA-N
• SMILES： CC1(C(OB(C2=CN=C(N3CCSCC3)N=C2)O1)(C)C)C

Computed Properties

• Exact Mass: 307.1525783g/mol
• Monoisotopic Mass: 307.1525783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų

Additional information on 4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)thiomorpholine

4-(5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyrimidin-2-Yl)Thiomorpholine: A Comprehensive Overview

Introduction

The compound with CAS No 1448172-69-7, named 4-(5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyrimidin-2-Yl)Thiomorpholine, has recently garnered significant attention in the field of organic chemistry and drug discovery. This molecule is a derivative of thiomorpholine with a pyrimidine ring substituted at the 5-position by a tetramethyl-dioxaborolane group. The combination of these structural elements makes it a versatile compound with potential applications in various areas of chemical research.

Chemical Structure and Properties

The molecular structure of 4-(5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyrimidin-2-Yl)Thiomorpholine is characterized by a thiomorpholine ring system fused with a pyrimidine moiety. The pyrimidine ring is further substituted at the 5-position by a tetramethyl-dioxaborolane group. This unique combination of functional groups provides the molecule with interesting electronic and steric properties.

The thiomorpholine ring contributes to the molecule's flexibility and ability to form hydrogen bonds due to the presence of sulfur atoms. The pyrimidine ring is known for its aromaticity and ability to participate in π–π interactions. The tetramethyl-dioxaborolane group adds bulk to the molecule and can act as a directing group in further chemical modifications.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the thiomorpholine derivative followed by substitution reactions to introduce the pyrimidine and dioxaborolane groups. Recent advancements in cross-coupling reactions have enabled more efficient syntheses of such complex molecules.

Characterization studies using techniques such as NMR spectroscopy and mass spectrometry have confirmed the molecular structure and purity of this compound. Its solubility properties have been studied in various solvents, making it suitable for use in different chemical reactions and biological assays.

Applications in Drug Discovery

The tetramethyl-dioxaborolane group in this compound is particularly interesting due to its potential as a boron-based imaging agent in medical diagnostics. Recent studies have explored its use as a contrast agent for magnetic resonance imaging (MRI), where boron's paramagnetic properties can enhance image resolution.

In addition to its diagnostic applications, this compound has shown promise as a lead molecule for developing new therapeutic agents. Its ability to modulate specific protein interactions makes it a valuable tool in drug discovery programs targeting various diseases.

Recent Research Findings

Recent research has focused on understanding the electronic properties of pyrimidine derivatives like this compound. Studies have revealed that the presence of electron-withdrawing groups such as dioxaborolane can significantly influence the molecule's reactivity and selectivity in chemical reactions.

Moreover, computational chemistry studies have provided insights into the molecular dynamics of this compound. These studies have highlighted its potential for self-assembling into supramolecular structures under certain conditions.

Safety and Environmental Considerations

As with any chemical compound intended for pharmaceutical or diagnostic applications,safety considerations are paramount during its synthesis and handling. Proper safety protocols must be followed to minimize exposure risks.

Environmental impact assessments are also critical for compounds like this one due to their potential release into ecosystems during manufacturing or disposal processes.